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Compound of Interest

Compound Name: 1,8-Diacetoxyoctane

CAS No.: 3992-48-1

Cat. No.: B1352272

Get Quote

In high-throughput synthesis and polymer research, 1,8-Diacetoxyoctane (Octamethylene

diacetate) is often viewed as a "safe" reagent due to its high boiling point and lack of acute

toxicity compared to chlorinated solvents.[1][2] However, this perception frequently leads to

improper disposal.[1][2]

The Critical Error: Because it is not a volatile solvent (Flash Point > 100°C), researchers often

mistakenly classify it as "drain-safe" or lump it into general trash.[1][2] This is a violation of

environmental stewardship and often local regulations.[1][2]

The Reality: 1,8-Diacetoxyoctane is highly lipophilic (hydrophobic).[1][2] If introduced into

aqueous waste streams or municipal sewage, it resists biodegradation, coats piping systems,

and increases the Chemical Oxygen Demand (COD) of wastewater treatment facilities.[1][2][3]

Operational Directive: This compound must be managed as a Non-Halogenated Organic

Solvent Waste and destined for high-temperature incineration or fuel blending.
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Effective disposal starts with understanding the physical properties that dictate waste stream

segregation.[1][2]

Property Value Operational Implication

CAS Number 3992-48-1
Use this for waste

manifesting/labeling.[2][3][4]

Physical State Liquid (Viscous)
Requires liquid-tight HDPE or

Glass containment.[2][3][4]

Flash Point > 110°C (Approx.)[2][3][4][5][6]

Not RCRA Ignitable (D001).

Classified as Combustible

(Class IIIB).[2][3][4]

Water Solubility Negligible (Immiscible)
NEVER pour down the drain.

[2][3][4] It will phase-separate.

RCRA Status Non-Regulated

Unless mixed with regulated

solvents.[2][3][4] See Protocol

below.

Reactivity Stable

Incompatible with strong

oxidizers and strong bases

(hydrolysis).[2][3][4]

Expert Insight: While 1,8-Diacetoxyoctane is technically "Non-RCRA Regulated" (it is not on

the P or U lists and is not characteristic D001-D003), best practice dictates treating it as

Hazardous Chemical Waste. This ensures it is destroyed via incineration rather than landfilled.

[2]

Waste Segregation Logic
Proper segregation prevents dangerous reactions and costly disposal surcharges.[1][2]
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The Golden Rule: Segregate by Chemical Class, not just by "Hazardous/Non-Hazardous."

1,8-Diacetoxyoctane Waste

Is it mixed with other chemicals?

Contains Halogens?
(DCM, Chloroform)

Yes

STREAM C:
Non-Halogenated Organic Waste

(Preferred Path)

No (Pure)

Contains Heavy Metals?
(Pd, Hg, Pb)

No

STREAM A:
Halogenated Solvent Waste

Yes

STREAM B:
Heavy Metal Organic Waste

Yes No

Click to download full resolution via product page
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Figure 1:Decision tree for segregating 1,8-Diacetoxyoctane. Note that "Pure" streams are

significantly cheaper to dispose of via fuel blending than streams contaminated with halogens

or metals.[1][3][4]

Standard Disposal Protocol
Follow this protocol for routine laboratory disposal of reaction mixtures or expired stock.

Step 1: Container Selection
Material: High-Density Polyethylene (HDPE) or Amber Glass.[2]

Why: Esters can swell certain low-grade plastics over time. HDPE is chemically resistant.[1]

[2]

Venting: Use a standard cap.[1][2] Vented caps are not required as this compound has low

vapor pressure and does not off-gas significantly.[2]

Step 2: Labeling
Even if your institution allows "Non-Regulated" labeling, use the following standard to prevent

confusion:

Chemical Name: 1,8-Diacetoxyoctane (Octamethylene diacetate)[1][2][3][7]

Constituents: 100% (if pure)

Hazard Checkbox: Check "Irritant" (if applicable) and "Organic Solvent."[1][2]

Step 3: Accumulation
Secondary Containment: Store the waste bottle in a secondary tray capable of holding 110%

of the container's volume.

Headspace: Leave at least 10% headspace in the bottle to allow for thermal expansion.[1]

Step 4: Final Handoff
Destination: High-Temperature Incineration (Fuel Blending).
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Manifesting: If your facility requires a waste code:

Pure:NON-RCRA (or state-specific code, e.g., TX-001 for Class 1 waste in Texas).

Mixed with Acetone/Methanol:D001 (Ignitable).[1][2]

Mixed with DCM:F002 (Halogenated Solvent).[1][2]

Emergency Contingency: Spill Management
Because 1,8-Diacetoxyoctane is viscous and oily, spill cleanup requires specific absorbents to

prevent slip hazards.[1][2]

Pre-Requisites:

Nitrile Gloves (Standard thickness is sufficient).[1][2]

Safety Goggles.[1][2]

Inert Absorbent (Vermiculite, Clay, or Polypropylene pads).[1][2][3]

1. Assess Volume
(<1L vs >1L)

2. Contain
Circle spill with absorbent socks

3. Absorb
Apply vermiculite/pads

(Do not use water)

4. Collect
Scoop into heavy-duty

poly bag or bucket

5. Decontaminate
Scrub surface with
Detergent + Water

Click to download full resolution via product page

Figure 2:Spill response workflow. Note the prohibition of water in step 3; adding water spreads

the hydrophobic oil, increasing the spill area.[2][3]

Critical Cleanup Note: After removing the bulk oil, the floor will remain extremely slippery.[1][2]

You must scrub the area with a concentrated detergent solution (surfactant) to emulsify the

remaining residue before rinsing.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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